Cas no 812642-09-4 (2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 812642-09-4
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 5475310
• Update Time: 2025-07-16

2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,2-benzothiazol-3-one
• 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C20H21N3O4S/c24-19(22-14-12-21(13-15-22)16-6-2-1-3-7-16)10-11-23-20(25)17-8-4-5-9-18(17)28(23,26)27/h1-9H,10-15H2
• InChI Key： DPQCGCSFPBWPND-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(=O)N1CCC(=O)N1CCN(C2=CC=CC=C2)CC1

Additional information on 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 812642-09-4, identified as 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in medicinal chemistry and therapeutic development. The presence of a benzothiazole core and a piperazine side chain suggests a multifaceted pharmacophoric profile, making it a candidate for further exploration in drug discovery.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The benzothiazole scaffold, known for its broad spectrum of biological activities, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of benzothiazole have shown promise in modulating enzyme activity and interacting with biological targets. The compound in question incorporates a propyl group and a trione moiety, which further enhance its structural complexity and functional potential.

The 4-phenylpiperazine moiety is another critical feature of this molecule. Piperazine derivatives are well-documented for their role in central nervous system (CNS) disorders, including depression and schizophrenia. The phenyl substitution enhances the binding affinity to certain neurotransmitter receptors, making it a valuable component in the development of psychotropic drugs. The combination of these structural elements in 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione suggests a dual-action mechanism that could be exploited for therapeutic benefits.

Current research in chemical biology emphasizes the need for innovative compounds that can interact selectively with biological targets. The unique structural features of this compound make it an attractive candidate for further investigation. Studies have begun to explore its interactions with various enzymes and receptors, with preliminary findings indicating potential activity against several diseases. The benzothiazole-trione core appears to contribute significantly to its binding properties, while the piperazine-propyl extension offers additional functional versatility.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are pivotal steps toward developing new treatments. The synthetic pathways employed to produce CAS no. 812642-09-4 must be optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient construction of intricate heterocyclic systems, facilitating the rapid screening of their biological activities. This compound exemplifies how structural diversity can be leveraged to discover novel pharmacological entities.

The pharmacological profile of 2-3-oxo-3-(4-phenylpiperazin-1-yl)propyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is still under active investigation. Initial studies suggest that it may exhibit properties relevant to neurological disorders due to its interaction with CNS receptors. Additionally, its potential as an antimicrobial agent is being explored given the broad-spectrum activity associated with benzothiazole derivatives. These findings underscore the importance of interdisciplinary approaches in chemical biology, where structural chemists collaborate with pharmacologists to uncover new therapeutic opportunities.

The development of computational tools has further accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. Such high-throughput virtual screening methods are essential in modern drug discovery pipelines and have significantly reduced the time required to bring new drugs to market.

Future directions for research on CAS no. 812642-09-4 include exploring its analogs and derivatives to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists can fine-tune the compound’s activity profile. This iterative approach is crucial for developing lead compounds that meet stringent pharmaceutical standards.

The broader significance of this compound lies in its contribution to our understanding of how structural features influence biological activity. As more data becomes available on its interactions and mechanisms of action, it will serve as a valuable tool for teaching and research purposes. Educators can use it as an example to illustrate complex concepts in organic chemistry and pharmacology.

In conclusion,2 - 3 - oxo - 3 - (4 - phenyl piperazin - 1 - yl ) propyl - 2 , 3 - dihydro - 1 lambda6 , 2 - benzothiazole - 1 , 1 , 3 - trione represents a significant advancement in chemical biology and medicinal chemistry. Its unique structure and promising pharmacological properties make it a compelling subject for further study. As research continues to uncover new applications for this compound and similar derivatives,CAS no . 812642 -09 -4 will undoubtedly play a role in shaping future therapeutic strategies . p >